![molecular formula C12H15F3N2 B1425823 4-[3-(Trifluoromethyl)piperidin-1-yl]aniline CAS No. 1395030-70-2](/img/structure/B1425823.png)
4-[3-(Trifluoromethyl)piperidin-1-yl]aniline
Overview
Description
4-[3-(Trifluoromethyl)piperidin-1-yl]aniline (4-TPA) is an organic compound belonging to the class of piperidines, which is a type of heterocyclic amine. It is a versatile and important synthetic intermediate in organic synthesis, with a range of applications in the pharmaceutical, agrochemical, and specialty chemical industries. 4-TPA is also known as 3-(Trifluoromethyl)piperidine-1-aniline or 4-(3-trifluoromethylpiperidin-1-yl)aniline.
Scientific Research Applications
Molecular Structure and Synthesis :
- Synthesis of s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties, with detailed molecular structure analysis using X-ray crystallography, Hirshfeld, and DFT calculations (Shawish et al., 2021).
- Development of 4-trifluoromethyl-2-quinolinones via reaction of ortho-lithiated tert-Bu N-arylcarbamates with N-(trifluoroacetyl)piperidine (Leroux et al., 2006).
Anticancer Activity :
- Synthesis of (E)-N-((2-piperidin-1-yl)quinolin-3-yl)methylene)aniline derivatives and evaluation of their in vitro anticancer activity against various human cells (Subhash & Bhaskar, 2021).
Crystal Structure Analysis :
- Study of the crystal structure of 4-[(E)-(2,4-difluorophenyl)(hydroxyimino)methyl]piperidine, highlighting extensive hydrogen-bond interactions and molecular packing (Jasinski et al., 2009).
Corrosion Inhibition :
- Investigation of the corrosion inhibition properties of piperidine derivatives on iron, using quantum chemical calculations and molecular dynamics simulations (Kaya et al., 2016).
Antimicrobial Activity :
- Synthesis and evaluation of novel 1,3,5-triazine derivatives containing aniline, 4-hydroxy-N-methylquinolone, and piperazine/piperidine moieties for antimicrobial activity (Patel et al., 2011).
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki–miyaura (sm) cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of SM cross-coupling reactions, the process involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of sm cross-coupling reactions, the compound may play a role in the formation of carbon–carbon bonds, which are fundamental in organic chemistry and biochemistry .
Result of Action
Similar compounds have shown antiviral activities against various viruses .
properties
IUPAC Name |
4-[3-(trifluoromethyl)piperidin-1-yl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3N2/c13-12(14,15)9-2-1-7-17(8-9)11-5-3-10(16)4-6-11/h3-6,9H,1-2,7-8,16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPJOJKMHNWAGPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=CC=C(C=C2)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00734898 | |
Record name | 4-[3-(Trifluoromethyl)piperidin-1-yl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00734898 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1395030-70-2 | |
Record name | 4-[3-(Trifluoromethyl)piperidin-1-yl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00734898 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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